molecular formula C7H8O4S B8656116 Methyl 3,4-dihydroxy-5-methyl-2-thiophenecarboxylate

Methyl 3,4-dihydroxy-5-methyl-2-thiophenecarboxylate

Cat. No.: B8656116
M. Wt: 188.20 g/mol
InChI Key: LQUSCGORGIWDCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3,4-dihydroxy-5-methyl-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C7H8O4S and its molecular weight is 188.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8O4S

Molecular Weight

188.20 g/mol

IUPAC Name

methyl 3,4-dihydroxy-5-methylthiophene-2-carboxylate

InChI

InChI=1S/C7H8O4S/c1-3-4(8)5(9)6(12-3)7(10)11-2/h8-9H,1-2H3

InChI Key

LQUSCGORGIWDCU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(S1)C(=O)OC)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of dimethyl α-methyl-thiodiglycolate (Solladie-Cavallo, Bull. Soc. Chim. Fr., 437 (1968)) (10.2 g, 53 mmoles) and dimethyl oxalate (9.4 g, 79 mmoles) in methanol (25 mL) is added slowly to a solution of sodium (3.8 g, 165 mmoles) in methanol (35 mL) under argon and maintained at 10°-15° C. with an ice bath. After the addition, the mixture is slowly heated to reflux for 1 hour, then cooled and concentrated under reduced pressure. The precipitate is filtered off, rinsed with ether, air dried, dissolved in water and acidified with 4N hydrochloric acid. The precipitate is filtered off, rinsed with water and dried to afford the product (6.8 g); mp 116°-117° C.
Name
dimethyl α-methyl-thiodiglycolate
Quantity
10.2 g
Type
reactant
Reaction Step One
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
3.8 g
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
solvent
Reaction Step Two

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